2-Methoxy-5-(4-trifluoromethylphenyl)phenol

• IUPAC Name: 2-methoxy-5-[4-(trifluoromethyl)phenyl]phenol
• InChI: InChI=1S/C14H11F3O2/c1-19-13-7-4-10(8-12(13)18)9-2-5-11(6-3-9)14(15,16)17/h2-8,18H,1H3
• InChI Key: VJEMMBNAZQZWII-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=C(C=C2)C(F)(F)F)O
• Molecular Formula: C14H11F3O2
• DSSTOX Substance ID: DTXSID50685689
• Molecular Weight: 268.23 g/mol
• CAS No.: 1261904-05-5

Description

2-Methoxy-5-(4-trifluoromethylphenyl)phenol is an organic compound with the molecular formula C14H11F3O2 It is characterized by the presence of a methoxy group and a trifluoromethylphenyl group attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-5-(4-trifluoromethylphenyl)phenol typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-methoxyphenol and 4-trifluoromethylbenzene.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of catalysts and solvents to facilitate the reaction. Common solvents include dichloromethane and ethanol.

Reaction Mechanism: The reaction mechanism involves the electrophilic aromatic substitution of the methoxy group and the trifluoromethylphenyl group onto the phenol ring.

Industrial Production Methods

In an industrial setting, the production of 2-Methoxy-5-(4-trifluoromethylphenyl)phenol may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include:

Catalysts: The use of specific catalysts to enhance the reaction rate and selectivity.

Purification: Techniques such as distillation, crystallization, and chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-5-(4-trifluoromethylphenyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of hydroquinones or other reduced forms.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents such as halogens, alkyl halides, and acids can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: Quinones and other oxidized derivatives.

Reduction: Hydroquinones and other reduced forms.

Substitution: Various substituted phenols and derivatives.

Scientific Research Applications

2-Methoxy-5-(4-trifluoromethylphenyl)phenol has a wide range of scientific research applications, including:

Chemistry

Synthesis of Complex Molecules: It is used as an intermediate in the synthesis of more complex organic molecules.

Catalysis: The compound can act as a catalyst or catalyst precursor in various chemical reactions.

Biology

Biochemical Studies: It is used in studies to understand the biochemical pathways and interactions involving phenolic compounds.

Medicine

Pharmaceutical Research: The compound is investigated for its potential therapeutic properties and as a lead compound in drug development.

Industry

Material Science: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-Methoxy-5-(4-trifluoromethylphenyl)phenol involves its interaction with molecular targets and pathways. The compound can:

Bind to Enzymes: Inhibit or activate specific enzymes involved in biochemical pathways.

Interact with Receptors: Modulate the activity of receptors on cell surfaces.

Affect Cellular Processes: Influence cellular processes such as signal transduction, gene expression, and metabolism.

Comparison with Similar Compounds

Similar Compounds

• 4-Methoxy-2,5-bis(trifluoromethyl)phenol
• 2-Methoxy-5-(trifluoromethyl)phenol

Comparison

• Structural Differences : The presence and position of the methoxy and trifluoromethyl groups differ among these compounds, leading to variations in their chemical properties and reactivity.
• Unique Properties : 2-Methoxy-5-(4-trifluoromethylphenyl)phenol is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties compared to similar compounds.